3-(2,2,2-Trifluoro-ethoxy)-pyridine-2-carboxylic acid methyl ester
Cat. No. B8384161
M. Wt: 235.16 g/mol
InChI Key: UOXPKVPNSWDMQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][O:2][C:3](=[O:4])[c:5]1[n:6][cH:7][cH:8][cH:9][c:10]1[O:11][CH2:12][C:13]([F:14])([F:15])[F:16].[Li+:17].[OH-:18].[OH2:21]>>[O:2]=[C:3]([OH:4])[c:5]1[n:6][cH:7][cH:8][cH:9][c:10]1[O:11][CH2:12][C:13]([F:14])([F:15])[F:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ncccc1OCC(F)(F)F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1ncccc1OCC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
